Cas no 104420-84-0 ((10S)-5,17-Dimethoxy-11-methyl-2-oxa-11-azatetracyclo[8.7.1.03,8.014,18]octadeca-1(17),3,5,7,14(18),15-hexaen-6-ol)
![(10S)-5,17-Dimethoxy-11-methyl-2-oxa-11-azatetracyclo[8.7.1.03,8.014,18]octadeca-1(17),3,5,7,14(18),15-hexaen-6-ol structure](https://ossimg.kuujia.com/scimg/104500/104420-84-0x500.png)
104420-84-0 structure
Product Name:(10S)-5,17-Dimethoxy-11-methyl-2-oxa-11-azatetracyclo[8.7.1.03,8.014,18]octadeca-1(17),3,5,7,14(18),15-hexaen-6-ol
CAS No:104420-84-0
MF:C19H21NO4
MW:327.374345541
CID:149825
PubChem ID:14194059
Update Time:2024-02-29
(10S)-5,17-Dimethoxy-11-methyl-2-oxa-11-azatetracyclo[8.7.1.03,8.014,18]octadeca-1(17),3,5,7,14(18),15-hexaen-6-ol Chemical and Physical Properties
Names and Identifiers
-
- 1H-[1]Benzoxepino[2,3,4-ij]isoquinolin-10-ol,2,3,12,12a-tetrahydro-6,9-dimethoxy-1-methyl-, (12aS)-
- (12aS)-2,3,12,12a-Tetrahydro1-methyl-6,9-dimethoxy-1H-[1]benzooxepino[2,3,4-ij]isoquinoline-10-ol
- (+)-3'-O-Demethylcularine
- (+)-Enneaphylline
- 1H-[1]Benzoxepino[2,3,4-ij]isoquinolin-10-ol,2,3,12,12a-tetrahydro-6,9-dimethoxy-1-methyl-, (S)-
- 3'-O-Demethylcularine
- Enneaphylline
- O10-Demethylcularine
- (10S)-5,17-Dimethoxy-11-methyl-2-oxa-11-azatetracyclo[8.7.1.03,8.014,18]octadeca-1(17),3,5,7,14(18),
- 104420-84-0
- (10S)-5,17-Dimethoxy-11-methyl-2-oxa-11-azatetracyclo[8.7.1.03,8.014,18]octadeca-1(17),3,5,7,14(18),15-hexaen-6-ol
-
- Inchi： 1S/C19H21NO4/c1-20-7-6-11-4-5-15(22-2)19-18(11)13(20)8-12-9-14(21)17(23-3)10-16(12)24-19/h4-5,9-10,13,21H,6-8H2,1-3H3/t13-/m0/s1
- InChI Key： AYHLVGRPZNWNGK-ZDUSSCGKSA-N
- SMILES： O1C2C=C(C(=CC=2C[C@H]2C3=C1C(=CC=C3CCN2C)OC)O)OC
Computed Properties
- Exact Mass: 327.14705815g/mol
- Monoisotopic Mass: 327.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 447
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.2
- XLogP3: 3
(10S)-5,17-Dimethoxy-11-methyl-2-oxa-11-azatetracyclo[8.7.1.03,8.014,18]octadeca-1(17),3,5,7,14(18),15-hexaen-6-ol Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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